Cas no 2138532-65-5 (5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138532-65-5
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 6587571
• PubChem ID: 165496411
• Update Time: 2025-05-25

5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole
• EN300-1157394
• 2138532-65-5

• Inchi： 1S/C12H19ClN2/c1-12(2)6-4-9(13)8-10(12)11-5-7-14-15(11)3/h5,7,9-10H,4,6,8H2,1-3H3
• InChI Key： AOYSTHQEMMAHOS-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2=CC=NN2C)C1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole

Recent Advances in the Study of 5-(5-Chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole (CAS: 2138532-65-5)

The compound 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole (CAS: 2138532-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and substituted cyclohexyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthetic pathways for 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The process involves the condensation of 5-chloro-2,2-dimethylcyclohexanone with methylhydrazine, followed by cyclization under controlled conditions. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole exhibits potent anti-inflammatory and analgesic properties. In vitro assays demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, suggesting potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects. Animal models of inflammation further supported these findings, showing significant reduction in edema and pain responses at low dosages.

Beyond its anti-inflammatory effects, recent research has explored its potential in oncology. A 2024 study in Cancer Research highlighted its role as a modulator of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The compound was shown to induce apoptosis in cancer cell lines while sparing normal cells, indicating a favorable therapeutic window. These findings position it as a candidate for further development in targeted cancer therapies.

In addition to its therapeutic potential, the pharmacokinetic profile of 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole has been investigated. Studies reported good oral bioavailability and a half-life suitable for once-daily dosing. Metabolism studies identified the liver as the primary site of biotransformation, with the major metabolites being inactive, reducing the risk of toxicity. These properties enhance its attractiveness as a drug candidate.

Despite these promising results, challenges remain. The compound's stability under various storage conditions and its solubility in aqueous media require further optimization. Additionally, comprehensive toxicology studies are needed to ensure safety for human trials. Researchers are currently exploring prodrug strategies and formulation technologies to address these issues.

In conclusion, 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole (CAS: 2138532-65-5) represents a versatile scaffold with multiple therapeutic applications. Its recent advancements in synthesis, pharmacology, and mechanism of action underscore its potential in drug discovery. Continued research and development efforts are expected to further elucidate its full therapeutic potential and overcome existing challenges.